Cas no 500024-01-1 (4-Piperidinone, 3-(hydroxymethyl)-2,2-dimethyl-)

500024-01-1 structure
Product name:4-Piperidinone, 3-(hydroxymethyl)-2,2-dimethyl-
CAS No:500024-01-1
MF:C8H15NO2
MW:157.210202455521
CID:1548590
4-Piperidinone, 3-(hydroxymethyl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinone, 3-(hydroxymethyl)-2,2-dimethyl-
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- Inchi: 1S/C8H15NO2/c1-8(2)6(5-10)7(11)3-4-9-8/h6,9-10H,3-5H2,1-2H3
- InChI Key: UOKHRSQIVIRJQW-UHFFFAOYSA-N
- SMILES: N1CCC(=O)C(CO)C1(C)C
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Density: 1.007±0.06 g/cm3(Predicted)
- Boiling Point: 263.9±15.0 °C(Predicted)
- PSA: 49.33
- pka: 14.27±0.10(Predicted)
4-Piperidinone, 3-(hydroxymethyl)-2,2-dimethyl- Related Literature
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Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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